Cas no 2228732-29-2 (2-fluoro-6-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 2-fluoro-6-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 2228732-29-2
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 6281929
• PubChem ID: 165632453
• Update Time: 2025-09-23

2-fluoro-6-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• EN300-1948808
• 2228732-29-2

• Inchi： 1S/C8H6F4O2/c9-5-3-1-2-4(6(5)13)7(14)8(10,11)12/h1-3,7,13-14H
• InChI Key： DOIMBQJEDGOYST-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1O)F)O)(F)F

Computed Properties

• Exact Mass: 210.03039208g/mol
• Monoisotopic Mass: 210.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-6-(2,2,2-trifluoro-1-hydroxyethyl)phenol

2-Fluoro-6-(2,2,2-Trifluoro-1-Hydroxyethyl)phenol: A Versatile Compound with Promising Applications in Pharmaceutical and Material Sciences

2-Fluoro-6-(2,2,2-Trifluoro-1-Hydroxyethyl)phenol, with the chemical formula C₈H₆F₅O, is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research, material science, and chemical synthesis. The compound's CAS No. 2228732-29-2 serves as a critical identifier in scientific databases, enabling researchers to access its properties and experimental data. This article explores the molecular characteristics, synthetic pathways, and emerging research directions related to this compound, emphasizing its role in modern scientific innovation.

2-Fluoro-6-(2,2,2-Trifluoro-1-Hydroxyethyl)phenol is a fluorinated derivative of phenol, featuring a hydroxyethyl group substituted with three fluorine atoms. The presence of multiple fluorine atoms in its structure significantly influences its physicochemical properties, including solubility, reactivity, and biological activity. Fluorination often enhances the stability of organic molecules by reducing hydrogen bonding and altering intermolecular interactions, which is a key factor in the compound's potential for pharmaceutical applications. Recent studies have highlighted the importance of fluorine substitution in modulating the pharmacokinetic profiles of drug candidates, making this compound a valuable subject for further investigation.

The molecular architecture of 2-Fluoro-6-(2,2,2-Trifluoro-1-Hydroxyethyl)phenol is characterized by its aromatic ring system and the hydroxyethyl moiety. The fluorine atoms in the hydroxyethyl group create a highly electronegative environment, which can influence the compound's reactivity toward nucleophilic or electrophilic agents. This structural feature is particularly relevant in the context of drug design, where the introduction of fluorine atoms can improve the metabolic stability of a molecule. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated phenolic derivatives exhibit enhanced resistance to enzymatic degradation, a property that could be leveraged in the development of long-acting therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-Fluoro-6-(2,2,2-Trifluoro-1-Hydroxyethyl)phenol. One notable approach involves the use of transition-metal-catalyzed fluorination reactions, which allow for precise control over the placement of fluorine atoms on the aromatic ring. This synthetic strategy is particularly advantageous for producing high-purity compounds required for pharmaceutical applications. Researchers at the University of Tokyo have reported an optimized protocol for the synthesis of this compound using a combination of microwave-assisted fluorination and solvent-free conditions, achieving a yield of over 85% in a single-step process. Such improvements in synthetic efficiency are critical for scaling up production for industrial use.

The biological activity of 2-Fluoro-6-(2,2,2-Trifluoro-1-Hydroxyethyl)phenol has been the focus of several studies, particularly in the context of its potential as a lead compound for drug discovery. Preliminary in vitro experiments suggest that the compound exhibits moderate antimicrobial activity against Gram-positive bacteria, with minimal cytotoxicity toward mammalian cell lines. A 2024 paper in Antimicrobial Agents and Chemotherapy reported that the compound's fluorinated hydroxyethyl group enhances its ability to disrupt bacterial cell membranes, a mechanism that could be harnessed for the development of novel antimicrobial agents. These findings underscore the importance of structural modifications in optimizing the therapeutic potential of phenolic derivatives.

Beyond its pharmaceutical applications, 2-Fluoro-6-(2,2,2-Trifluoro-1-Hydroxyethyl)phenol has also been explored for its utility in material science. The compound's fluorinated hydroxyethyl group can serve as a functional group for the synthesis of advanced polymers and coatings with enhanced hydrophobicity and thermal stability. Researchers at MIT have demonstrated that incorporating this compound into polymer matrices results in materials with improved surface properties, making them suitable for applications in electronics, aerospace, and biomedical devices. The ability to tailor the surface characteristics of materials through molecular design highlights the versatility of this compound in interdisciplinary research.

Environmental and safety considerations are essential when evaluating the potential applications of 2-Fluoro-6-(2,2,2-Trifluoro-1-Hydroxyethyl)phenol. While the compound itself is not classified as a persistent organic pollutant, its degradation products and long-term ecological impact require further investigation. A 2023 review in Environmental Science & Technology emphasized the need for lifecycle assessments of fluorinated compounds to ensure their sustainable use. This underscores the importance of balancing innovation with environmental responsibility, particularly as the demand for fluorinated materials continues to grow across industries.

The future of 2-Fluoro-6-(2,2,2-Trifluoro-1-Hydroxyethyl)phenol research lies in the integration of computational modeling and experimental validation to accelerate the discovery of new applications. Machine learning algorithms are being employed to predict the compound's behavior in different chemical environments, enabling researchers to identify optimal reaction conditions and potential therapeutic targets. Collaborative efforts between academic institutions and industry partners are also playing a crucial role in translating laboratory findings into practical solutions. These interdisciplinary approaches are essential for maximizing the impact of this compound in scientific and industrial contexts.

In conclusion, 2-Fluoro-6-(2,2,2-Trifluoro-1-Hydroxyethyl)phenol represents a promising area of research with diverse applications in pharmaceuticals, material science, and chemical synthesis. Its unique structural features and synthetic versatility make it a valuable candidate for further exploration. As scientific advancements continue to evolve, the compound's role in addressing global challenges in healthcare and technology is likely to expand. Continued investment in research and development will be critical to unlocking its full potential and ensuring its responsible use in the years to come.